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Compound of Interest

Compound Name: 6-Methyl-3,5-heptadien-2-one

Cat. No.: B155787 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and hazard information

currently available for 6-Methyl-3,5-heptadien-2-one (CAS No: 1604-28-0). The information is

compiled from material safety data sheets (MSDS), regulatory assessments, and scientific

databases to assist researchers, scientists, and drug development professionals in making

informed decisions regarding its safe handling and use.

GHS Hazard Identification and Classification
6-Methyl-3,5-heptadien-2-one is classified under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS). The primary hazards identified are related to

skin and eye irritation, and skin sensitization.[1][2]

GHS Hazard Statements:

H315: Causes skin irritation.[1][2]

H317: May cause an allergic skin reaction.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[2]

H227: Combustible liquid.[2]
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GHS Pictograms:

GHS Pictograms

Click to download full resolution via product page

Caption: GHS pictogram for skin/eye irritation and skin sensitization.

Signal Word: Warning[2]

Summary of Toxicological Data
Detailed experimental protocols and quantitative toxicological data for 6-Methyl-3,5-heptadien-
2-one are not readily available in the public domain. The information presented below is a

summary of the qualitative data extracted from available safety data sheets.
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Hazard Endpoint Result Classification

Acute Oral Toxicity

Based on available data, the

classification criteria are not

met.

Not Classified

Acute Dermal Toxicity

Based on available data, the

classification criteria are not

met.

Not Classified

Acute Inhalation Toxicity

Based on available data, the

classification criteria are not

met.

Not Classified

Skin Corrosion/Irritation Causes skin irritation. Category 2

Serious Eye Damage/Irritation Causes serious eye irritation. Category 2A

Respiratory or Skin

Sensitization

May cause an allergic skin

reaction.
Category 1

Germ Cell Mutagenicity

Based on available data, the

classification criteria are not

met.

Not Classified

Carcinogenicity

Based on available data, the

classification criteria are not

met.

Not Classified

Reproductive Toxicity

Based on available data, the

classification criteria are not

met.

Not Classified

Specific Target Organ Toxicity

(Single Exposure)

May cause respiratory

irritation.
Category 3

Specific Target Organ Toxicity

(Repeated Exposure)

Based on available data, the

classification criteria are not

met.

Not Classified
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Aspiration Hazard

Based on available data, the

classification criteria are not

met.

Not Classified

Physicochemical and Flammability Hazards
Property Value

Flash Point 63 °C (145.4 °F) - Combustible liquid.[1]

Boiling Point 84 °C @ 9 mm Hg[2]

Solubility Miscible with alcohol. Immiscible with water.[3]

Incompatibilities Incompatible with strong oxidizing agents.[3]

Regulatory and Safety Assessments
Joint FAO/WHO Expert Committee on Food Additives
(JECFA)
The Joint FAO/WHO Expert Committee on Food Additives (JECFA) evaluated 6-Methyl-3,5-
heptadien-2-one as a flavouring agent. The committee concluded that there is "No safety

concern at current levels of intake when used as a flavouring agent".

Experimental Protocols
Detailed experimental protocols for the toxicological evaluation of 6-Methyl-3,5-heptadien-2-
one are not available in the reviewed public literature. For general guidance on methodologies

for assessing the hazards identified, researchers should refer to the relevant OECD Test

Guidelines for chemical safety testing.
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Caption: General workflow for chemical hazard assessment.

Safe Handling and Personal Protective Equipment
(PPE)
Given the identified hazards, the following precautions are recommended when handling 6-
Methyl-3,5-heptadien-2-one:

Engineering Controls: Use only outdoors or in a well-ventilated area.[2]

Personal Protective Equipment:
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Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[1]

Skin Protection: Wear protective gloves. The exact breakthrough time has to be found out

by the manufacturer of the protective gloves and has to be observed.[1]

Respiratory Protection: Avoid breathing vapor or spray.[2] If ventilation is inadequate, use

a suitable respirator.

Hygiene Measures: Wash contaminated skin thoroughly after handling.[2] Contaminated

work clothing must not be allowed out of the workplace.[2]

First Aid Measures
In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. If eye irritation persists: Get medical

advice/attention.[1]

In case of skin contact: Wash with plenty of water. If skin irritation or rash occurs: Get

medical advice/attention. Take off contaminated clothing and wash it before reuse.[2]

If inhaled: Remove person to fresh air and keep comfortable for breathing. Call a poison

center/doctor if you feel unwell.[2]

If swallowed: Rinse mouth. Do NOT induce vomiting. Call a poison center/doctor if you feel

unwell.

Spillage and Disposal
Spillage: Wear protective equipment. Keep unprotected persons away.[1] Clear up spills

immediately and dispose of waste safely.[2]

Disposal: Must not be disposed of together with household garbage. Do not allow product to

reach the sewage system. Disposal must be made according to official regulations.[1]

Disclaimer: This document is intended for informational purposes only and does not constitute

a complete safety analysis. Users should consult the most current Safety Data Sheet (SDS)

provided by the supplier and adhere to all applicable safety regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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